2-Ethyl-2-hydroxybutanedioyl-CoA

• Molecular Formula: C27H44N7O20P3S
• Molecular Weight: 911.7 g/mol
• InChI: InChI=1S/C27H44N7O20P3S/c1-4-27(42,9-16(36)37)25(41)58-8-7-29-15(35)5-6-30-23(40)20(39)26(2,3)11-51-57(48,49)54-56(46,47)50-10-14-19(53-55(43,44)45)18(38)24(52-14)34-13-33-17-21(28)31-12-32-22(17)34/h12-14,18-20,24,38-39,42H,4-11H2,1-3H3,(H,29,35)(H,30,40)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45)
• InChIKey: HFICHPVNMRMZFI-UHFFFAOYSA-N

2-Ethyl-2-hydroxybutanedioyl-CoA Procurement Guide

2-Ethyl-2-hydroxybutanedioyl-CoA is a medium-chain acyl-coenzyme A (acyl-CoA) derivative comprising a 2-ethyl-2-hydroxybutanedioic acid thioester linked to coenzyme A [1]. This compound is classified as a dicarboxylic acyl-CoA with a six-carbon branched acyl chain bearing a tertiary hydroxyl group [2]. With a molecular formula of C27H44N7O20P3S and a molecular weight of 911.66 g/mol [3], it serves as a substrate for medium-chain acyl-CoA synthase and participates in mitochondrial beta-oxidation pathways and acylcarnitine formation [4].

• [1] Human Metabolome Database (HMDB). 2-Ethyl-2-hydroxybutanedioyl-CoA (HMDB0301543). 2021. View Source
• [2] ChemFont. Chemical card for 2-Ethyl-2-hydroxybutanedioyl-CoA (CFc000281059). 2022. View Source
• [3] MedChemExpress. 2-Ethyl-2-hydroxybutanedioyl-CoA product page. View Source
• [4] PathBank. 2-Ethyl-2-hydroxybutanedioyl-CoA pathway entry. View Source

Generic Substitution Risks for 2-Ethyl-2-hydroxybutanedioyl-CoA

Substituting 2-Ethyl-2-hydroxybutanedioyl-CoA with structurally similar acyl-CoAs such as ethylmalonyl-CoA or methylmalonyl-CoA introduces significant risk of erroneous enzymatic readouts and pathway misinterpretation. These compounds exhibit distinct enzyme recognition profiles: ethylmalonyl-CoA mutase from Rhodobacter sphaeroides accepts methylmalonyl-CoA at only 0.2% relative activity compared to its cognate substrate [1], and ethylmalonyl-CoA decarboxylase (ECHDC1) displays a 10-fold lower kcat for methylmalonyl-CoA versus ethylmalonyl-CoA [2]. The target compound's unique tertiary hydroxyl group further distinguishes it from ethylmalonyl-CoA (lacking the hydroxyl) and methylmalonyl-CoA (differing in alkyl chain length and oxidation state) [3], making generic substitution inappropriate for quantitative enzymology, metabolomics, or pathway reconstruction studies.

• [1] Erb TJ, Rétey J, Fuchs G, Alber BE. Ethylmalonyl-CoA mutase from Rhodobacter sphaeroides defines a new subclade of coenzyme B12-dependent acyl-CoA mutases. J Biol Chem. 2008;283(47):32283-32293. View Source
• [2] UniProt. Q9D9V3 (ECHD1_MOUSE) - Ethylmalonyl-CoA decarboxylase. View Source
• [3] PubChem. (2R)-Ethylmalonyl-CoA (CID 71448977). View Source

Quantitative Differentiation vs. Comparator Acyl-CoAs

Molecular Weight Distinction from Ethylmalonyl-CoA

2-Ethyl-2-hydroxybutanedioyl-CoA possesses a molecular weight of 911.66 g/mol (C27H44N7O20P3S), which is 30.03 g/mol higher than the closely related ethylmalonyl-CoA (881.63 g/mol, C26H42N7O19P3S) [1]. This mass difference arises from the presence of a tertiary hydroxyl group and an additional oxygen atom in the acyl moiety, enabling unambiguous chromatographic and mass spectrometric discrimination between these otherwise similar CoA thioesters .

Evidence Dimension	Molecular Weight
Target Compound Data	911.66 g/mol (C27H44N7O20P3S)
Comparator Or Baseline	Ethylmalonyl-CoA: 881.63 g/mol (C26H42N7O19P3S)
Quantified Difference	Δ +30.03 g/mol; Δ +1 oxygen atom; Δ +1 tertiary hydroxyl group
Conditions	Theoretical calculation; MS-compatible analytical setting

Why This Matters

This molecular weight distinction is critical for researchers performing LC-MS/MS metabolomics studies where accurate peak assignment and quantification of these structurally similar acyl-CoAs is required.

• [1] MedChemExpress. 2-Ethyl-2-hydroxybutanedioyl-CoA product page. Molecular Weight: 911.66. View Source

Medium-Chain Acyl-CoA Substrate Specificity

2-Ethyl-2-hydroxybutanedioyl-CoA is classified as a medium-chain acyl-CoA (C5-C11 acyl chain) and serves as a substrate for medium-chain acyl-CoA synthase [1]. In contrast, short-chain analogs like acetyl-CoA (C2) and propionyl-CoA (C3) are processed by distinct short-chain acyl-CoA synthetases, while ethylmalonyl-CoA (C5 dicarboxylic) is metabolized via the specialized ethylmalonyl-CoA pathway rather than canonical beta-oxidation [2]. Human medium-chain acyl-CoA dehydrogenase (MCAD) exhibits maximal catalytic efficiency with octanoyl-CoA (C8) and shows a sharply declining Vmax/Km profile for substrates with C6 chain length or hydroxyl substitutions [3], suggesting that 2-Ethyl-2-hydroxybutanedioyl-CoA may display altered oxidation kinetics compared to unbranched, unsubstituted medium-chain acyl-CoAs.

Evidence Dimension	Enzyme pathway routing
Target Compound Data	Substrate for medium-chain acyl-CoA synthase; enters mitochondrial beta-oxidation; forms acylcarnitine derivative
Comparator Or Baseline	Ethylmalonyl-CoA: processed via ethylmalonyl-CoA pathway (crotonyl-CoA carboxylase/reductase, ethylmalonyl-CoA mutase); Acetyl-CoA: short-chain acyl-CoA synthetase substrate
Quantified Difference	Qualitative pathway divergence (quantitative kinetic data for target compound not available)
Conditions	Mammalian cellular metabolism context

Why This Matters

Understanding that this compound is routed through medium-chain acyl-CoA metabolic machinery rather than specialized pathways (e.g., ethylmalonyl-CoA pathway) is essential for experimental design in studies of fatty acid oxidation disorders or metabolic flux analysis.

• [1] ChemFont. Chemical card for 2-Ethyl-2-hydroxybutanedioyl-CoA (CFc000281059). 2022. View Source
• [2] Erb TJ, et al. Synthesis of C5-dicarboxylic acids from C2-units involving crotonyl-CoA carboxylase/reductase: the ethylmalonyl-CoA pathway. Proc Natl Acad Sci USA. 2007;104(25):10631-10636. View Source
• [3] Krautle FG, et al. Biochemical characterization of purified, human recombinant Lys304→Glu medium-chain acyl-CoA dehydrogenase. Eur J Biochem. 1997;245(2):264-272. View Source

ECHDC1 Substrate Preference

Although direct kinetic data for 2-Ethyl-2-hydroxybutanedioyl-CoA are not available, the closely related ethylmalonyl-CoA provides a quantitative benchmark for acyl-CoA-enzyme discrimination. Murine ethylmalonyl-CoA decarboxylase (ECHDC1) exhibits a KM of 0.96 μM and kcat of 10 sec⁻¹ for (S)-ethylmalonyl-CoA (in presence of 5 mM ATP), compared to a KM of 3.1 μM and kcat of 1.68 sec⁻¹ for (S)-methylmalonyl-CoA [1]. This represents a 6-fold difference in catalytic efficiency (kcat/KM: 10.4 × 10⁶ M⁻¹s⁻¹ vs. 0.54 × 10⁶ M⁻¹s⁻¹) between substrates differing by a single methylene group. The additional tertiary hydroxyl group present in 2-Ethyl-2-hydroxybutanedioyl-CoA would be expected to further alter enzyme recognition, highlighting the importance of using the exact compound for studies involving ECHDC1 or related proofreading enzymes.

Evidence Dimension	Enzyme kinetics (KM and kcat)
Target Compound Data	No direct data available for 2-Ethyl-2-hydroxybutanedioyl-CoA
Comparator Or Baseline	(S)-Ethylmalonyl-CoA: KM = 0.96 μM, kcat = 10 sec⁻¹; (S)-Methylmalonyl-CoA: KM = 3.1 μM, kcat = 1.68 sec⁻¹
Quantified Difference	ΔKM: 3.2-fold; Δkcat: 6-fold; Δ catalytic efficiency: ~19-fold
Conditions	Murine ECHDC1, presence of 5 mM ATP, pH/temperature not specified in source

Why This Matters

These kinetic data demonstrate that even subtle structural modifications in acyl-CoA substrates (ethyl vs. methyl branch) produce dramatic differences in enzyme recognition, underscoring the procurement necessity for the exact compound when investigating ECHDC1-mediated decarboxylation or metabolite proofreading mechanisms.

• [1] UniProt. Q9D9V3 (ECHD1_MOUSE) - Ethylmalonyl-CoA decarboxylase. Kinetics section. View Source

Ethylmalonyl-CoA Mutase Substrate Specificity

Rhodobacter sphaeroides ethylmalonyl-CoA mutase (Ecm) displays exceptional substrate specificity, accepting methylmalonyl-CoA at only 0.2% relative activity compared to its cognate substrate ethylmalonyl-CoA [1]. This >500-fold discrimination factor between ethylmalonyl-CoA and methylmalonyl-CoA (differing by one methylene group) establishes a precedent for stringent acyl-CoA recognition by this enzyme family. Given that 2-Ethyl-2-hydroxybutanedioyl-CoA contains a tertiary hydroxyl group absent in ethylmalonyl-CoA, its activity with Ecm or related mutases would likely be further attenuated, making it a valuable negative control or specificity probe.

Evidence Dimension	Relative enzyme activity
Target Compound Data	No direct data available for 2-Ethyl-2-hydroxybutanedioyl-CoA
Comparator Or Baseline	Ethylmalonyl-CoA: 100% relative activity; Methylmalonyl-CoA: 0.2% relative activity
Quantified Difference	≥500-fold discrimination between ethylmalonyl-CoA and methylmalonyl-CoA
Conditions	Rhodobacter sphaeroides ethylmalonyl-CoA mutase (Ecm) assay

Why This Matters

The extraordinary substrate specificity of ethylmalonyl-CoA mutase provides a quantitative benchmark for acyl-CoA discrimination and suggests that 2-Ethyl-2-hydroxybutanedioyl-CoA would be a poor substrate for this enzyme, a property exploitable for experimental controls or enzyme engineering studies.

• [1] Erb TJ, Rétey J, Fuchs G, Alber BE. Ethylmalonyl-CoA mutase from Rhodobacter sphaeroides defines a new subclade of coenzyme B12-dependent acyl-CoA mutases. J Biol Chem. 2008;283(47):32283-32293. View Source

Storage Stability Profile

2-Ethyl-2-hydroxybutanedioyl-CoA is supplied as a powder with a documented stability of 3 years at -20°C and 1 year at -80°C when dissolved in solvent . This storage profile is consistent with that of other CoA derivatives, including CoA(20:3(5Z,8Z,11Z)) and acetyl coenzyme A, which also specify powder stability of 3 years at -20°C . The consistency of this stability profile across diverse acyl-CoA thioesters indicates that the CoA moiety, rather than the acyl group, is the primary determinant of long-term storage stability, allowing procurement planning with confidence that standard cold-chain logistics are sufficient.

Evidence Dimension	Storage stability
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 1 year
Comparator Or Baseline	CoA(20:3(5Z,8Z,11Z)): Powder -20°C for 3 years, solvent -80°C for 1 year; Acetyl-CoA: Powder -20°C for 3 years, solvent -80°C for 6 months
Quantified Difference	Solvent stability varies (6 months to 1 year); powder stability consistent
Conditions	Vendor-specified storage conditions

Why This Matters

Understanding the storage stability profile is critical for procurement planning, ensuring that sufficient compound can be ordered and stored without degradation, particularly for long-term studies or multi-site collaborations.

Metabolite Toxicity and Proofreading

Ethylmalonyl-CoA, the closest structural analog lacking the tertiary hydroxyl group, is recognized as a potentially toxic metabolite formed at low rates by acetyl-CoA carboxylase and propionyl-CoA carboxylase promiscuity [1]. Its accumulation is prevented by ethylmalonyl-CoA decarboxylase (ECHDC1), a metabolite proofreading enzyme whose deficiency is linked to ethylmalonic aciduria [2]. While direct toxicity data for 2-Ethyl-2-hydroxybutanedioyl-CoA are lacking, the established toxicity of its structural analog ethylmalonyl-CoA suggests that hydroxylated variants may similarly require proofreading or detoxification pathways, making this compound relevant for studies of metabolic error correction and inborn errors of metabolism.

Evidence Dimension	Metabolite toxicity classification
Target Compound Data	No direct toxicity data available
Comparator Or Baseline	Ethylmalonyl-CoA: characterized as 'potentially toxic metabolite' requiring ECHDC1-mediated decarboxylation for clearance
Quantified Difference	Not applicable; qualitative classification only
Conditions	Vertebrate metabolic systems

Why This Matters

The established toxicity of ethylmalonyl-CoA and its requirement for dedicated proofreading enzymes provides a conceptual framework for investigating the metabolic fate of related hydroxylated acyl-CoAs, making 2-Ethyl-2-hydroxybutanedioyl-CoA a valuable tool for metabolite proofreading research.

• [1] BRENDA. EC 4.1.1.94 - ethylmalonyl-CoA decarboxylase. View Source
• [2] Linster CL, et al. Ethylmalonyl-CoA decarboxylase, a new enzyme involved in metabolite proofreading. J Biol Chem. 2011;286(47):40354-40364. View Source

Application Scenarios for 2-Ethyl-2-hydroxybutanedioyl-CoA

LC-MS/MS Metabolomics Discrimination

The 30.03 g/mol molecular weight difference between 2-Ethyl-2-hydroxybutanedioyl-CoA (911.66 g/mol) and ethylmalonyl-CoA (881.63 g/mol) [1] enables unambiguous mass spectrometric resolution. Procure this compound as an authentic standard for targeted LC-MS/MS assays aimed at quantifying medium-chain hydroxyacyl-CoAs in biological matrices, particularly in studies of fatty acid oxidation disorders or mitochondrial metabolism where accurate identification of hydroxylated vs. non-hydroxylated acyl-CoA species is critical.

MCAD Substrate Specificity Profiling

As a medium-chain acyl-CoA (C6) with a tertiary hydroxyl group, 2-Ethyl-2-hydroxybutanedioyl-CoA serves as a valuable substrate for characterizing the chain-length and oxidation-state specificity of medium-chain acyl-CoA synthase and medium-chain acyl-CoA dehydrogenase (MCAD) [1]. Given that human MCAD exhibits maximal catalytic efficiency with octanoyl-CoA (C8) and a sharply declining Vmax/Km profile for substrates with C6 chain length or hydroxyl substitutions [2], this compound can be used to probe the structural determinants of MCAD substrate recognition and the biochemical consequences of MCAD deficiency.

ECHDC1 and Ecm Negative Control

The stringent substrate specificities of ethylmalonyl-CoA decarboxylase (ECHDC1) [1] and ethylmalonyl-CoA mutase (Ecm) [2]—with >500-fold discrimination between cognate and non-cognate substrates—make 2-Ethyl-2-hydroxybutanedioyl-CoA an ideal negative control. Its tertiary hydroxyl group, absent in ethylmalonyl-CoA, is expected to further reduce enzymatic turnover, allowing researchers to verify that observed activities are specific to the cognate substrate rather than resulting from promiscuous enzyme activity.

Acylcarnitine Formation via CPT

2-Ethyl-2-hydroxybutanedioyl-CoA reacts with L-carnitine to form 2-Ethyl-2-hydroxybutanedioylcarnitine in a reaction catalyzed by carnitine O-palmitoyltransferase [1]. This makes the compound a useful substrate for investigating the acyl-chain specificity of carnitine acyltransferases and for studying the role of acylcarnitine formation in mitochondrial fatty acid import and cellular energy homeostasis, particularly in the context of medium-chain hydroxyacyl-CoA metabolism.

• [1] ChemFont. Chemical card for 2-Ethyl-2-hydroxybutanedioyl-CoA (CFc000281059). 2022. View Source
• [2] Krautle FG, et al. Biochemical characterization of purified, human recombinant Lys304→Glu medium-chain acyl-CoA dehydrogenase. Eur J Biochem. 1997;245(2):264-272. View Source